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Introduction

Fosetyl-aluminium (Fosetyl-Al) is a systemic fungicide belonging to the phosphonate class,
widely utilized for the control of oomycete pathogens such as Phytophthora and Pythium in a
variety of agricultural and horticultural crops.[1][2] Its efficacy is intrinsically linked to its ability
to be rapidly absorbed by the plant and transported to various tissues. A unique characteristic
of Fosetyl-Al is its ambimobile translocation, meaning it moves both upwards (acropetally)
through the xylem and downwards (basipetally) through the phloem.[3][4]

Once inside the plant, Fosetyl-Al is rapidly hydrolyzed into its active component, phosphonic
acid (also known as phosphorous acid), and ethanol.[4][5] Phosphonic acid is the primary
agent responsible for the fungicide's dual mode of action: direct inhibition of pathogen growth
and the stimulation of the plant's natural defense mechanisms.[4][6] This guide provides a
comprehensive technical overview of the uptake, translocation, and metabolism of Fosetyl-Al
in plants, supported by quantitative data, detailed experimental protocols, and process
visualizations.

Uptake and Metabolism

Fosetyl-Al can be absorbed by various parts of the plant, including the leaves, stems, and
roots, making it effective through different application methods like foliar sprays, soil drenches,
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and trunk injections.[3][5][7]

o Foliar Uptake: When applied to leaves, Fosetyl-Al penetrates the cuticle and enters the
plant's vascular system. Autoradiography studies have shown that upon foliar application, a
portion of the applied compound remains on the leaf surface, while the absorbed portion is
translocated.[1]

» Root Uptake: Following soil application, the compound is absorbed by the roots and
subsequently transported throughout the plant.[1][5] Studies on hydroponically grown tomato
plants demonstrated that Fosetyl-Al was taken up by the roots and distributed throughout
the plant within one to three hours of treatment.[1]

Upon entering the plant's aqueous environment, Fosetyl-Al undergoes rapid hydrolysis. More
than 95% of the parent compound is degraded to phosphonic acid within two days of
application.[4] The other metabolite is ethanol, which is further metabolized by the plant into
carbon dioxide.[5]

Translocation Pathways

The ambimobile nature of Fosetyl-Al is a key attribute, ensuring comprehensive protection of
the entire plant. This movement occurs via the plant's two primary vascular tissues: the xylem
and the phloem.

» Acropetal Translocation: This is the upward movement of substances from the roots towards
the shoot apex, primarily through the xylem.[8][9] After root absorption, phosphonic acid is
transported acropetally to the stems, leaves, and growing tips.[1]

» Basipetal Translocation: This refers to the downward movement from mature leaves (source
tissues) to areas of active growth or storage, such as roots and young leaves (sink tissues),
via the phloem.[8][9] The phloem mobility of the highly water-soluble phosphonate has been
confirmed by its detection in root tissues following careful foliar application.[3]

This dual translocation ensures that both the aerial parts and the root system are protected,
regardless of the application method. For instance, foliar sprays can control root rot diseases, a
testament to the efficient basipetal transport of the active metabolite.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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